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Compound of Interest

Compound Name: YS-49

Cat. No.: B1662178

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Storage, and Disposal of YS-49, a Novel Isoquinoline Alkaloid and PI3K/Akt
Activator.

This document provides crucial safety protocols and logistical plans for the handling of YS-49,
a potent isoquinoline alkaloid compound. Adherence to these guidelines is essential to ensure
the safety of laboratory personnel and the integrity of research outcomes. YS-49 is identified as
a PI3K/Akt activator and has been shown to influence various cellular processes. Due to its
biological activity, it must be handled with care.

Quantitative Data Summary

For ease of reference and comparison, the key quantitative properties of YS-49 are
summarized in the table below.
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Property Value Source

1-[(naphthalen-1-

) yl)methyl]-1,2,3,4-
Chemical Name , o _ [1][2]
tetrahydroisoquinoline-6,7-diol

hydrobromide
Molecular Formula C20H20BrNO:2 [1103114]
Molecular Weight 386.28 g/mol [11[31[41[5]
CAS Number 132836-42-1 [11[3][5][6]
Appearance Solid [1][2][4]
Purity >98% (HPLC) [1]
Solubilty DMSO: 77 mg/mL (199.33 -

mM)
Storage Temperature 2-8°C

Personal Protective Equipment (PPE)

Given that YS-49 is an isoquinoline alkaloid with biological activity, a comprehensive approach

to personal protection is mandatory. The following PPE should be worn at all times when

handling the compound:

Gloves: Nitrile or other chemically resistant gloves are required. Always inspect gloves for
tears or punctures before use.

Eye Protection: Chemical safety goggles or a face shield must be worn to protect against
splashes or airborne particles.

Lab Coat: A full-length laboratory coat should be worn to protect skin and clothing.

Respiratory Protection: If there is a risk of generating aerosols or dusts, a properly fitted
respirator (e.g., N95 or higher) should be used in a well-ventilated area or a fume hood.

Operational Plan: Safe Handling and Storage
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Receiving and Unpacking:

e Upon receipt, visually inspect the package for any signs of damage or leakage.

o Open the package in a designated area, preferably within a chemical fume hood.
 Verify that the container is properly labeled and sealed.

Preparation of Solutions:

 All weighing and solution preparation should be conducted in a chemical fume hood to
minimize inhalation exposure.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound.

e When dissolving YS-49, add the solvent slowly to avoid splashing. As noted, YS-49 is
soluble in DMSO.[5]

Storage:

o Store YS-49 in a tightly sealed container in a cool, dry, and well-ventilated area.
e The recommended storage temperature is 2-8°C.

o Keep it segregated from incompatible materials.

Disposal Plan

Waste Categorization:

o All materials contaminated with YS-49, including unused compound, solutions, contaminated
PPE, and labware, should be considered hazardous waste.

Disposal Procedure:
o Collect all YS-49 waste in clearly labeled, sealed, and puncture-resistant containers.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
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e Do not dispose of YS-49 down the drain or in regular trash.

e Consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal protocols.

Experimental Protocols

Detailed experimental methodologies for YS-49 are described in the following scientific
publications. Due to access limitations, the following summaries are based on the publicly
available abstracts. For full experimental details, it is recommended to obtain the full-text
articles.

o Potentiation of Nerve Growth Factor-Induced Neurite Outgrowth in PC12 Cells: This study
investigated the effect of YS-49 on nerve growth factor (NGF)-induced neurite outgrowth in
PC12 cells. The abstract suggests that YS-49 enhances the effect of NGF, likely through the
activation of the PI3K/Akt signaling pathway.

e Inhibition of Angiotensin II-Stimulated Proliferation of Vascular Smooth Muscle Cells: This
research explored the role of YS-49 in inhibiting the proliferation of vascular smooth muscle
cells (VSMCs) stimulated by angiotensin Il. The abstract indicates that YS-49 induces heme
oxygenase-1 (HO-1), which in turn mediates the inhibitory effect on VSMC proliferation.

» Positive Inotropic Action in Guinea Pig Papillary Muscle: This paper describes the positive
inotropic (contractility-enhancing) effects of YS-49 on guinea pig papillary muscle. The
abstract suggests that this action is mediated through the activation of cardiac 3-
adrenoceptors.

Signaling Pathway and Experimental Workflow
Diagrams

To visually represent the key relationships and processes involved in handling YS-49, the
following diagrams have been generated using the DOT language.
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Caption: Signaling pathway of YS-49's biological activities.
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Start: Handling YS-49
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Caption: Experimental workflow for safe handling of YS-49.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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YS-49]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662178#personal-protective-equipment-for-
handling-ys-49]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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